2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C16H14N2O2/c19-15(17-13-7-2-1-3-8-13)11-18-10-12-6-4-5-9-14(12)16(18)20/h1-9H,10-11H2,(H,17,19)
• InChI Key: FUEHGAPLXCHGFS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)N1CC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as isoindolin-2-one and has a molecular formula of C16H12N2O2.

Mechanism of Action

The mechanism of action of 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes involved in the inflammatory response and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide exhibits significant anti-inflammatory and analgesic effects in animal models. It has also been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide is its potential use as a lead compound for the development of novel anti-inflammatory and anticancer agents. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide should focus on elucidating its mechanism of action and identifying its molecular targets. Further studies are also needed to investigate its potential use as a therapeutic agent for various inflammatory and cancerous conditions. Additionally, research should be conducted to improve its pharmacokinetic properties and reduce its potential toxicity.

Synthesis Methods

The synthesis of 2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide can be achieved by various methods, including the reaction of isoindolin-2-one with phenylacetic acid in the presence of a catalyst such as trifluoroacetic anhydride. Another method involves the reaction of isoindolin-2-one with phenylacetyl chloride in the presence of a base such as pyridine.

Scientific Research Applications

2-(3-oxo-1H-isoindol-2-yl)-N-phenylacetamide has been extensively studied in scientific research due to its potential applications in various fields. One of the major applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant anti-inflammatory and analgesic properties. It has also been studied for its potential use as an anticancer agent.